4-{[4-(4-chlorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline

• IUPAC Name: [4-(4-chlorophenyl)piperazin-1-yl]-(2-phenylquinolin-4-yl)methanone
• InChI: InChI=1S/C26H22ClN3O/c27-20-10-12-21(13-11-20)29-14-16-30(17-15-29)26(31)23-18-25(19-6-2-1-3-7-19)28-24-9-5-4-8-22(23)24/h1-13,18H,14-17H2
• InChI Key: BLOHPVLPZCYOKI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)Cl)C(=O)C3=CC(=NC4=CC=CC=C43)C5=CC=CC=C5
• Molecular Formula: C26H22ClN3O
• Molecular Weight: 427.9 g/mol

Description

4-{[4-(4-chlorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline, also known as CPQ, is a chemical compound that has been extensively studied for its potential applications in scientific research. CPQ is a quinoline derivative that has shown promising results in various biological assays, including as a potential anti-cancer agent.

Scientific Research Applications

4-{[4-(4-chlorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline has been widely studied for its potential applications in scientific research. One of the major areas of research is its anti-cancer activity. 4-{[4-(4-chlorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It works by inducing apoptosis, or programmed cell death, in cancer cells. 4-{[4-(4-chlorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.

Mechanism of Action

The mechanism of action of 4-{[4-(4-chlorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are important for cancer cell growth and survival. 4-{[4-(4-chlorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline has been shown to inhibit the Akt/mTOR signaling pathway, which is involved in cell growth and survival. It also inhibits the NF-κB signaling pathway, which is involved in inflammation and cancer progression. Additionally, 4-{[4-(4-chlorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline has been shown to induce oxidative stress in cancer cells, which can lead to apoptosis.
Biochemical and Physiological Effects:
4-{[4-(4-chlorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that 4-{[4-(4-chlorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline can induce apoptosis in cancer cells, inhibit cell proliferation, and inhibit the migration and invasion of cancer cells. In vivo studies have shown that 4-{[4-(4-chlorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline can inhibit tumor growth and metastasis in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-{[4-(4-chlorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline is its potential as a novel anti-cancer agent. It has shown promising results in various biological assays, and its mechanism of action is unique from other anti-cancer agents. Additionally, 4-{[4-(4-chlorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline is relatively easy to synthesize and can be obtained in good yields. However, there are also some limitations to using 4-{[4-(4-chlorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline in lab experiments. One limitation is its potential toxicity, as it has been shown to induce oxidative stress in cells. Another limitation is its relatively low solubility in aqueous solutions, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for research on 4-{[4-(4-chlorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline. One area of research is to further elucidate its mechanism of action, particularly in relation to its effects on the Akt/mTOR and NF-κB signaling pathways. Another area of research is to optimize its synthesis method to improve its yield and purity. Additionally, 4-{[4-(4-chlorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline could be further evaluated for its potential applications in other disease models, such as inflammation and neurodegenerative diseases. Finally, 4-{[4-(4-chlorophenyl)-1-piperazinyl]carbonyl}-2-phenylquinoline could be further developed as a potential anti-cancer drug candidate, with further studies on its toxicity and efficacy in animal models.